Cas no 89969-02-8 (3-[1,1-Bis(phenylsulfanyl)ethyl]cyclohexan-1-one)

3-[1,1-Bis(phenylsulfanyl)ethyl]cyclohexan-1-one structure
89969-02-8 structure
Product name:3-[1,1-Bis(phenylsulfanyl)ethyl]cyclohexan-1-one
CAS No:89969-02-8
MF:C20H22OS2
MW:342.518083095551
CID:2811842
PubChem ID:13153796

3-[1,1-Bis(phenylsulfanyl)ethyl]cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-[1,1-Bis(phenylsulfanyl)ethyl]cyclohexan-1-one
    • DTXSID40522610
    • 89969-02-8
    • Inchi: InChI=1S/C20H22OS2/c1-20(16-9-8-10-17(21)15-16,22-18-11-4-2-5-12-18)23-19-13-6-3-7-14-19/h2-7,11-14,16H,8-10,15H2,1H3
    • InChI Key: DHAICVFSPJOSSE-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 342.11120767Da
  • Monoisotopic Mass: 342.11120767Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 67.7Ų

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